Cas no 1261496-16-5 (1-Bromo-2-(difluoromethyl)-4-iodobenzene)

• Product Name: 1-Bromo-2-(difluoromethyl)-4-iodobenzene
• CAS No: 1261496-16-5
• MF: C₇H₄BrF₂I
• MW: 332.911940574646
• MDL: MFCD18391113
• CID: 4691900
• PubChem ID: 121302102
• Update Time: 2025-06-13

1-Bromo-2-(difluoromethyl)-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• ZREOSRIVHKEJBZ-UHFFFAOYSA-N
• 4-Bromo-3-(difluoromethyl)iodobenzene
• 1-bromo-2-(difluoromethyl)-4-iodobenzene
• 1-Bromo-2-(difluoromethyl)-4-iodobenzene

• MDL： MFCD18391113
• Inchi： 1S/C7H4BrF2I/c8-6-2-1-4(11)3-5(6)7(9)10/h1-3,7H
• InChI Key： ZREOSRIVHKEJBZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(F)F)=C1)Br

Computed Properties

• Exact Mass: 331.85092g/mol
• Monoisotopic Mass: 331.85092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.9

Additional information on 1-Bromo-2-(difluoromethyl)-4-iodobenzene

1-Bromo-2-(Difluoromethyl)-4-Iodobenzene: A Versatile Building Block in Modern Medicinal Chemistry

1-Bromo-2-(difluoromethyl)-4-iodobenzene (CAS No. 1261496-16-5) is a multifunctional aromatic compound characterized by its unique combination of substituents: a bromine atom at the 1-position, a difluoromethyl group at the 2-position, and an iodine atom at the 4-position. This structural configuration makes it an invaluable intermediate in synthetic organic chemistry, particularly for constructing bioactive molecules with tailored physicochemical properties. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its role as a key precursor in the synthesis of novel tyrosine kinase inhibitors, demonstrating its potential in oncology drug discovery programs.

The compound's strategic substituent placement enables precise control over electronic effects and steric hindrance during multistep syntheses. The electron-withdrawing difluoromethyl group, for instance, enhances metabolic stability while maintaining lipophilicity—a critical balance for achieving optimal drug-like properties. Researchers at Stanford University (Nature Communications, 2023) recently utilized this moiety to design antiviral prodrugs targeting RNA-dependent RNA polymerases, achieving sub-micromolar IC₅₀ values against SARS-CoV-2 variants. The presence of both bromine and iodine atoms further facilitates cross-coupling reactions via palladium-catalyzed protocols, enabling site-selective functionalization as demonstrated in recent organocatalysis studies (Angewandte Chemie, 2023).

In medicinal chemistry applications, this compound serves as a privileged scaffold for constructing heterocyclic systems. A groundbreaking study published in ACS Medicinal Chemistry Letters (January 2024) described its use in synthesizing benzimidazole-based cancer immunotherapies, where the iodine substituent facilitated radiolabeling with Iodine-131 for targeted radiotherapy applications. The difluoromethyl group's ability to mimic phosphate esters also makes this compound valuable for developing enzyme inhibitors targeting glycosylation pathways—a promising area highlighted in recent glycomics research.

Recent advances in continuous flow synthesis have optimized the production of this compound through microwave-assisted protocols reported in Green Chemistry. These methods achieve >98% purity with significantly reduced reaction times compared to traditional batch processes. Such improvements align with current industry trends toward sustainable manufacturing practices while maintaining compliance with ICH Q7 guidelines for pharmaceutical intermediates.

In biological evaluation contexts, the compound's structural features enable modulation of key pharmacokinetic parameters. Preclinical studies using CRISPR-edited cell lines (Science Advances, March 2023) revealed that analogs derived from this scaffold exhibit enhanced BBB permeability due to the difluoromethyl group's ability to modulate P-glycoprotein interactions. This characteristic is particularly advantageous for developing central nervous system drugs addressing neurodegenerative diseases.

The unique reactivity profile of this compound has also driven innovation in materials science applications. Researchers at MIT recently demonstrated its utility as a monomer component in synthesizing stimuli-responsive polymers capable of temperature-dependent drug release (Advanced Materials, July 2023). The bromo and iodo substituents enable controlled radical polymerization techniques while maintaining thermal stability up to 180°C.

In conclusion, this multifunctional aromatic intermediate continues to redefine synthetic boundaries across diverse fields. Its ability to bridge medicinal chemistry challenges with cutting-edge technologies positions it as an essential tool for advancing next-generation therapeutics and biomaterials. Ongoing investigations into its application within PROTAC-based degraders and CRISPR delivery systems promise even greater contributions to precision medicine strategies currently under development worldwide.